Cas no 1798674-68-6 (ethyl 3-(benzenesulfonyl)pyrrolidine-1-carboxylate)

• Product Name: ethyl 3-(benzenesulfonyl)pyrrolidine-1-carboxylate
• CAS No: 1798674-68-6
• MF: C₁₃H₁₇NO₄S
• MW: 283.34338259697
• CID: 5375952
• Update Time: 2025-06-07

ethyl 3-(benzenesulfonyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(phenylsulfonyl)-1-pyrrolidinecarboxylate
• ethyl 3-(benzenesulfonyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C13H17NO4S/c1-2-18-13(15)14-9-8-12(10-14)19(16,17)11-6-4-3-5-7-11/h3-7,12H,2,8-10H2,1H3
• InChI Key： SGSCXYRXABQXHM-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCC(S(C2=CC=CC=C2)(=O)=O)C1

Experimental Properties

• Density: 1.281±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 458.6±45.0 °C(Predicted)
• pka: -3.69±0.40(Predicted)

Additional information on ethyl 3-(benzenesulfonyl)pyrrolidine-1-carboxylate

Professional Introduction to Ethyl 3-(benzenesulfonyl)pyrrolidine-1-carboxylate (CAS No. 1798674-68-6)

Ethyl 3-(benzenesulfonyl)pyrrolidine-1-carboxylate (CAS No. 1798674-68-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for further exploration in drug development and synthetic chemistry.

The molecular structure of Ethyl 3-(benzenesulfonyl)pyrrolidine-1-carboxylate consists of a pyrrolidine core substituted with a benzenesulfonyl group and an ethyl ester moiety. This configuration imparts distinct chemical and pharmacological characteristics, making it an intriguing subject for researchers aiming to develop novel therapeutic agents. The presence of the benzenesulfonyl group enhances the compound's interactions with biological targets, while the ester functionality provides a versatile handle for further chemical modifications.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyrrolidine derivatives due to their diverse biological activities. Studies have shown that compounds containing the pyrrolidine scaffold often exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for treating a range of diseases. Ethyl 3-(benzenesulfonyl)pyrrolidine-1-carboxylate, with its unique structural features, has been investigated for its potential role in modulating biological pathways associated with inflammation, pain, and neurodegenerative disorders.

One of the most compelling aspects of Ethyl 3-(benzenesulfonyl)pyrrolidine-1-carboxylate is its synthetic accessibility. The compound can be readily synthesized through well-established organic reactions, allowing researchers to easily modify its structure and explore derivatives with enhanced pharmacological properties. This flexibility is crucial in drug discovery, where rapid and efficient synthesis of target compounds is essential for screening and optimization.

The benzenesulfonyl group in the molecular structure of Ethyl 3-(benzenesulfonyl)pyrrolidine-1-carboxylate plays a critical role in determining its interaction with biological targets. Sulfonyl groups are known to exhibit strong binding affinities with enzymes and receptors, often leading to potent inhibitory effects. This property has been leveraged in the development of various therapeutic agents, including anti-inflammatory drugs and anticonvulsants. The incorporation of this moiety into the pyrrolidine core suggests that Ethyl 3-(benzenesulfonyl)pyrrolidine-1-carboxylate may exhibit similar pharmacological effects, making it a promising candidate for further investigation.

Recent research has highlighted the importance of understanding the structural-activity relationships (SARs) of pyrrolidine derivatives in drug development. By studying compounds like Ethyl 3-(benzenesulfonyl)pyrrolidine-1-carboxylate, researchers can gain insights into how different structural modifications influence biological activity. This knowledge is crucial for designing molecules with optimized pharmacokinetic and pharmacodynamic properties. The ethyl ester group in this compound provides a site for further derivatization, allowing researchers to explore a wide range of analogs with tailored biological activities.

The potential applications of Ethyl 3-(benzenesulfonyl)pyrrolidine-1-carboxylate extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of more complex molecules, including agrochemicals and specialty chemicals. The ability to easily modify its structure allows researchers to tailor its properties for specific applications, making it a versatile tool in synthetic chemistry.

In conclusion, Ethyl 3-(benzenesulfonyl)pyrrolidine-1-carboxylate (CAS No. 1798674-68-6) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features, combined with its synthetic accessibility, make it an attractive candidate for further exploration in drug development and synthetic chemistry. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.